Cas no 2484719-15-3 (Abiraterone isopropyl ether)

• Product Name: Abiraterone isopropyl ether
• CAS No: 2484719-15-3
• MF: C₂₇H₃₇NO
• MW: 391.5888
• CID: 5061265
• PubChem ID: 154731643
• Update Time: 2024-11-08

Abiraterone isopropyl ether Chemical and Physical Properties

Names and Identifiers

• Abiraterone isopropyl ether
• WE9YQV761G
• Abiraterone isopropyl ether [USP]
• Abiraterone Impurity 1（Abiraterone Isopropyl Ether）
• 3-((3S,8R,9S,10R,13S,14S)-3-Isopropoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)pyridine
• PYRIDINE, 3-(3-(1-METHYLETHOXY)ANDROSTA-5,16-DIEN-17-YL)-
• 3.BETA.-ISOPROPOXY-17-(PYRIDIN-3-YL)ANDROSTA-5,16-DIENE
• UNII-WE9YQV761G
• 3-((3S,8R,9S,10R,13S,14S)-3-isopropoxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)pyridine? (Abiraterone Impurity pound(c)
• 2484719-15-3
• SCHEMBL25476749
• Pyridine, 3-[3- (1- methylethoxy)androsta-5,16-dien-17-yl]-
• 3-[(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-3-propan-2-yloxy-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-17-yl]pyridine
• CS-0163886
• ABIRATERONE ISOPROPYL ETHER [USP IMPURITY]

• Inchi： 1S/C27H37NO/c1-18(2)29-21-11-13-26(3)20(16-21)7-8-22-24-10-9-23(19-6-5-15-28-17-19)27(24,4)14-12-25(22)26/h5-7,9,15,17-18,21-22,24-25H,8,10-14,16H2,1-4H3/t21-,22-,24-,25-,26-,27+/m0/s1
• InChI Key： DORVFIKWPJXVAP-MVVRIGEBSA-N
• SMILES： O(C([H])(C([H])([H])[H])C([H])([H])[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C(C4=C([H])N=C([H])C([H])=C4[H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12[H]

Computed Properties

• Exact Mass: 391.287514804g/mol
• Monoisotopic Mass: 391.287514804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives